Cas no 1807213-21-3 (5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1807213-21-3
• MF: C₈H₂BrClF₃NO₂S
• MW: 348.524189472198
• CID: 4792918
• Update Time: 2025-06-09

5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C8H2BrClF3NO2S/c9-6-2-7(17(10,15)16)5(8(11,12)13)1-4(6)3-14/h1-2H
• InChI Key： YXODMYIUWHOUQI-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(F)(F)F)=C(C=1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 438
• XLogP3: 3.2
• Topological Polar Surface Area: 66.3

Additional information on 5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride

5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807213-21-3): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807213-21-3) is a highly versatile compound that has gained significant attention in the fields of chemical and pharmaceutical research due to its unique chemical properties and potential applications. This compound, also known as 5-bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride, is a member of the sulfonyl chlorides class, which are widely used as intermediates in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials.

The molecular structure of 5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride is characterized by the presence of a bromine atom, a cyano group, and a trifluoromethyl group attached to a benzene ring, along with a sulfonyl chloride functional group. These functional groups contribute to the compound's reactivity and versatility, making it an attractive candidate for various synthetic transformations.

In recent years, 5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical compounds. The presence of the bromine atom allows for facile substitution reactions, while the cyano group can be converted into various functional groups such as amides, carboxylic acids, and esters. The trifluoromethyl group imparts lipophilicity and metabolic stability to the final products, which are crucial properties for drug candidates.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride in the development of potent inhibitors for specific protein targets. The researchers demonstrated that this compound can be effectively used to synthesize inhibitors with high selectivity and affinity for their target proteins. This finding opens up new avenues for the design and synthesis of drugs targeting various diseases, including cancer and neurodegenerative disorders.

Beyond pharmaceutical applications, 5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride has also found utility in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at a leading materials science institute have utilized this compound to develop new polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, aerospace, and automotive industries.

In addition to its synthetic utility, 5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride has been investigated for its environmental impact. Studies have shown that this compound can be synthesized using environmentally friendly methods, reducing the use of hazardous reagents and minimizing waste generation. This aligns with the growing trend towards green chemistry practices in both academic and industrial settings.

The safety profile of 5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride is another important aspect that has been thoroughly evaluated. While it is a reactive compound that requires careful handling, it does not pose significant environmental or health risks when used under appropriate conditions. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in laboratory settings.

In conclusion, 5-Bromo-4-cyano-2-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1807213-21-3) is a highly versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique molecular structure and reactivity make it an invaluable intermediate for the synthesis of novel compounds with diverse functionalities. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in both academic and industrial contexts.